Cas no 921938-71-8 (5-isocyanato-1-methyl-2,3-dihydro-1H-indole)

5-Isocyanato-1-methyl-2,3-dihydro-1H-indole is a reactive isocyanate-functionalized heterocyclic compound, primarily used as a versatile intermediate in organic synthesis and polymer chemistry. Its key advantages include a stable indole backbone, which enhances structural rigidity, and the highly reactive isocyanate group, enabling efficient crosslinking in polyurethane and polyurea formulations. The methyl substitution at the 1-position improves steric stability, while the 2,3-dihydro configuration reduces aromaticity, moderating reactivity for controlled functionalization. This compound is particularly valuable in coatings, adhesives, and specialty polymers, where it contributes to enhanced mechanical properties and chemical resistance. Its balanced reactivity and structural features make it suitable for precision applications in advanced material science.
5-isocyanato-1-methyl-2,3-dihydro-1H-indole structure
921938-71-8 structure
Product Name:5-isocyanato-1-methyl-2,3-dihydro-1H-indole
CAS No:921938-71-8
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD09879912
CID:1004149
PubChem ID:24229590
Update Time:2025-06-08

5-isocyanato-1-methyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 5-Isocyanato-1-methylindoline
    • 1-METHYLINDOLIN-5-YL ISOCYANATE
    • 5-isocyanato-1-methyl-2,3-dihydroindole
    • 1-methylindolin-5-isocyanate
    • 5-isocyanato-1-methyl-2,3-dihydro-1H-indole
    • AKOS006344502
    • SCHEMBL16538563
    • MFCD09879912
    • DTXSID20640301
    • EN300-1858831
    • 921938-71-8
    • FT-0744234
    • DB-079251
    • MDL: MFCD09879912
    • Inchi: 1S/C10H10N2O/c1-12-5-4-8-6-9(11-7-13)2-3-10(8)12/h2-3,6H,4-5H2,1H3
    • InChI Key: ZHBVXJDYCNQFSO-UHFFFAOYSA-N
    • SMILES: O=C=NC1C=CC2=C(C=1)CCN2C

Computed Properties

  • Exact Mass: 174.07900
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.67000
  • LogP: 1.71120

5-isocyanato-1-methyl-2,3-dihydro-1H-indole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-isocyanato-1-methyl-2,3-dihydro-1H-indole Pricemore >>

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Additional information on 5-isocyanato-1-methyl-2,3-dihydro-1H-indole

Introduction to 5-isocyanato-1-methyl-2,3-dihydro-1H-indole (CAS No. 921938-71-8) and Its Emerging Applications in Chemical Biology

The compound 5-isocyanato-1-methyl-2,3-dihydro-1H-indole (CAS No. 921938-71-8) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by an isocyanate functional group attached to a dihydroindole core, make it a versatile intermediate for the synthesis of bioactive molecules. This introduction explores the compound's chemical properties, synthetic pathways, and its emerging applications in drug discovery and material science.

The molecular structure of 5-isocyanato-1-methyl-2,3-dihydro-1H-indole consists of a rigid indole ring system substituted with a methyl group at the 1-position and an isocyanate (-N=C=O) moiety at the 5-position. The presence of the isocyanate group imparts reactivity that allows for further functionalization, making it a valuable building block in organic synthesis. The dihydro portion of the indole ring enhances its solubility in polar solvents, facilitating its use in various biochemical reactions.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The indole scaffold is particularly noteworthy due to its prevalence in biologically active molecules, including several FDA-approved drugs. Researchers have been exploring derivatives of indole to identify new pharmacophores with improved efficacy and reduced side effects. The compound 5-isocyanato-1-methyl-2,3-dihydro-1H-indole has emerged as a promising candidate in this context.

One of the key advantages of 5-isocyanato-1-methyl-2,3-dihydro-1H-indole is its ability to undergo nucleophilic addition reactions with a wide range of nucleophiles. This reactivity has been exploited in the synthesis of various bioactive compounds, including kinase inhibitors and antimicrobial agents. For instance, recent studies have demonstrated its utility in generating substituted indoles that exhibit potent activity against certain cancer cell lines. The isocyanate group can react with amines or alcohols to form urea or carbamate derivatives, respectively, which are known to possess significant pharmacological properties.

Another area where 5-isocyanato-1-methyl-2,3-dihydro-1H-indole has shown promise is in the development of advanced materials. The compound's ability to form covalent bonds with polymers and other substrates makes it an excellent candidate for creating novel polyurethane-based materials. These materials have applications in coatings, adhesives, and even biodegradable plastics. The incorporation of indole derivatives into polymeric matrices can enhance their mechanical properties while maintaining biocompatibility, making them suitable for medical implants and tissue engineering applications.

The synthesis of 5-isocyanato-1-methyl-2,3-dihydro-1H-indole typically involves multi-step organic transformations starting from commercially available precursors such as 2-formylindole or 3-methylindole. A common synthetic route includes condensation reactions followed by dehydration steps to introduce the isocyanate group. Advances in catalytic methods have enabled more efficient and scalable production processes for this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the indole core without compromising yield or purity.

Recent research has also highlighted the role of computational chemistry in optimizing the synthesis and applications of 5-isocyanato-1-methyl-2,3-dihydro-1H-indole. Molecular modeling techniques have been used to predict reaction outcomes and identify optimal conditions for its synthesis. These computational approaches have not only accelerated the discovery process but also provided insights into the mechanistic aspects of its reactivity. By integrating experimental data with computational predictions, researchers can design more efficient synthetic routes and tailor the compound's properties for specific applications.

In conclusion,5-isocyanato-1-methyl-2,3-dihydro-1H-indole (CAS No. 921938-71-8) is a versatile compound with broad applications in chemical biology and material science. Its unique structural features and reactivity make it an invaluable intermediate for drug discovery and polymer chemistry. As research continues to uncover new synthetic methods and applications for this compound,5-isocyanato-1-methyl-2,3-dihydro-1H-indole is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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